Bobcat339 HCl
Overview
Description
Bobcat339 is a novel cytosine-based TET enzyme inhibitor with IC50 of 33 uM (TET1) and 73 uM (TET2). Bobcat339 has mid-μM inhibitor activity against TET1 and TET2, but does not inhibit the DNA methyltransferase, DNMT3a. These new molecular tools will be useful to the field of epigenetics and serve as a starting point for new therapeutics that target DNA methylation and gene transcription.
Scientific Research Applications
Role as a TET Enzyme Inhibitor : Bobcat339 is identified as a promising cytosine-based compound that inhibits TET1 and TET2 enzymes. These enzymes are responsible for DNA demethylation, which is crucial in regulating gene transcription and is implicated in various disease states, including cancer (Chua et al., 2019).
Inhibition Mechanism and Effectiveness : A study highlights that the inhibitory activity of commercial Bobcat339 preparations is directly correlated with Cu(II) content. This finding suggests that Bobcat339 alone may not effectively inhibit TET enzymes at reported concentrations, and its activity could be enhanced by contaminating Cu(II) (Weirath et al., 2022).
Potential Therapeutic Implications : In a study on inflammatory pain in rats, Bobcat339 was used to inhibit TET1 function in the dorsal root ganglion. The findings indicate that suppression of TET1 can ameliorate inflammatory pain, highlighting the potential therapeutic role of Bobcat339 in chronic inflammatory pain models (Liu et al., 2022).
properties
Molecular Formula |
C16H13Cl2N3O |
|---|---|
Molecular Weight |
334.2 |
IUPAC Name |
1-([1,1'-biphenyl]-3-yl)-4-amino-5-chloropyrimidin-2(1H)-one hydrochloride |
InChI |
InChI=1S/C16H12ClN3O.ClH/c17-14-10-20(16(21)19-15(14)18)13-8-4-7-12(9-13)11-5-2-1-3-6-11;/h1-10H,(H2,18,19,21);1H |
InChI Key |
ZOMPKMMOPYMRIB-UHFFFAOYSA-N |
SMILES |
O=C1N=C(N)C(Cl)=CN1C2=CC(C3=CC=CC=C3)=CC=C2.[H]Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Bobcat339; Bobcat-339; Bobcat 339; Bobcat339 HCl; Bobcat339 hydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
